Cas no 1603181-95-8 (N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine)

• Product Name: N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine
• CAS No: 1603181-95-8
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5245616
• Update Time: 2025-11-01

N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-3-amine, N,N-dimethyl-5-(3-morpholinyl)-
• N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine

• Inchi： 1S/C8H14N4O2/c1-12(2)8-10-7(14-11-8)6-5-13-4-3-9-6/h6,9H,3-5H2,1-2H3
• InChI Key： VQAQFTKLDCEDER-UHFFFAOYSA-N
• SMILES： O1C(C2COCCN2)=NC(N(C)C)=N1

Additional information on N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine

Professional Introduction to N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine (CAS No. 1603181-95-8)

N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine, a compound with the chemical formula C₉H₁₄N₄O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its complex heterocyclic structure, which includes an oxadiazole core and a morpholine substituent. The CAS number 1603181-95-8 uniquely identifies this substance, facilitating its recognition in scientific literature and industrial applications.

The oxadiazole moiety is a crucial pharmacophore in medicinal chemistry due to its ability to interact with biological targets in various ways. Its three-membered ring structure introduces rigidity, which can enhance binding affinity and selectivity. In contrast, the morpholine group contributes to solubility and metabolic stability, making it an attractive feature for drug development. The combination of these structural elements in N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine suggests potential applications in the design of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing complex diseases. The oxadiazole scaffold has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammation, cancer, and infectious diseases. For instance, derivatives of oxadiazole have shown promising activity against Janus kinases (JAKs), which are implicated in autoimmune disorders. The presence of the morpholine group in N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine may further enhance its pharmacological properties by improving bioavailability and reducing toxicity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the oxadiazole ring through cyclocondensation reactions and the introduction of the morpholine substituent via nucleophilic substitution or other coupling strategies. The use of advanced synthetic techniques such as transition metal catalysis has enabled more efficient and scalable production methods. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In vitro studies have begun to explore the biological activity of N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine. Initial experiments suggest that it exhibits moderate activity against certain enzymatic targets, which could be exploited for therapeutic purposes. Additionally, computational modeling has been employed to predict binding interactions between this compound and potential biological receptors. These studies provide valuable insights into how structural modifications might enhance potency and selectivity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like N,N-dimethyl-5-(morpholin-3-yl)-1,2,4-oxadiazol-3-amine. By analyzing vast datasets of chemical structures and biological responses, researchers can predict the likelihood of a compound being effective against specific diseases. This approach has led to the rapid identification of novel scaffolds that might have been overlooked through traditional screening methods.

The pharmaceutical industry continues to invest heavily in developing new treatments for unmet medical needs. Compounds like N,N-dimethyl-5-(morpholin-3-y)-1,2,4 oxadiazol - 3 - amine represent a growing class of molecules that leverage structural complexity to achieve therapeutic effects. As research progresses, it is expected that more derivatives will be synthesized and tested for their potential applications in human health.

The environmental impact of pharmaceutical synthesis is also a critical consideration. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production processes. Techniques such as flow chemistry and biocatalysis offer sustainable alternatives to traditional batch processing methods. These innovations not only improve efficiency but also align with global efforts to promote sustainable practices.

In conclusion, N,N-dimethyl - 5 - (morpholin - 3 - yl) - 1 , 2 , 4 - oxadiazol - 3 - amine (CAS No . 1603181 - 95 - 8) is a versatile compound with significant potential in pharmaceutical research . Its unique structural features make it an attractive candidate for further development into novel therapeutic agents . As scientific understanding advances , it is likely that this molecule will play an important role in addressing some of today's most pressing medical challenges .